Cas no 474-84-0 ((+)-estrone)

(+)-estrone structure
(+)-estrone structure
Product Name:(+)-estrone
CAS No:474-84-0
MF:C18H22O2
MW:270.366085529327
CID:2081314
Update Time:2025-03-26

(+)-estrone Chemical and Physical Properties

Names and Identifiers

    • (+)-estrone
    • 3-hydroxy-estra-1,3,5(10)-trien-17-one
    • estra-1,3,5(10)-trien-3-ol-17-one
    • estrone
    • folliculine
    • Oestron
    • oestrone
    • ovex
    • premarin
    • (13α)-3-Hydroxyestra-1,3,5(10)-trien-17-one
    • Lumiestrone
    • Estra-1,3,5(10)-trien-17-one, 3-hydroxy-, (13α)-
    • Inchi: 1S/C18H22O2/c1-18-9-8-14-13-5-3-12(19)10-11(13)2-4-15(14)16(18)6-7-17(18)20/h3,5,10,14-16,19H,2,4,6-9H2,1H3
    • InChI Key: DNXHEGUUPJUMQT-UHFFFAOYSA-N
    • SMILES: CC12C(=O)CCC1C1CCC3C(C1CC2)=CC=C(O)C=3

Experimental Properties

  • Density: 1.164±0.06 g/cm3(Predicted)
  • Melting Point: 262-264 °C
  • Boiling Point: 445.2±45.0 °C(Predicted)
  • pka: 10.25±0.40(Predicted)
Recommended suppliers
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd